Cas no 102169-98-2 (2-Bromo-5-methyl-3-nitroaniline)
102169-98-2 structure
Product Name:2-Bromo-5-methyl-3-nitroaniline
CAS No:102169-98-2
MF:C7H7BrN2O2
MW:231.046680688858
MDL:MFCD28099598
CID:3167877
PubChem ID:84819998
Update Time:2025-04-21
2-Bromo-5-methyl-3-nitroaniline Chemical and Physical Properties
Names and Identifiers
-
- 102169-98-2
- 2-Bromo-5-methyl-3-nitroaniline
- SB77086
-
- MDL: MFCD28099598
- Inchi: 1S/C7H7BrN2O2/c1-4-2-5(9)7(8)6(3-4)10(11)12/h2-3H,9H2,1H3
- InChI Key: LJYXJJWGIPUPDC-UHFFFAOYSA-N
- SMILES: BrC1C(=CC(C)=CC=1[N+](=O)[O-])N
Computed Properties
- Exact Mass: 229.96909Da
- Monoisotopic Mass: 229.96909Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 71.8Ų
2-Bromo-5-methyl-3-nitroaniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010011780-250mg |
2-Bromo-5-methyl-3-nitroaniline |
102169-98-2 | 97% | 250mg |
$484.80 | 2023-09-04 | |
| Alichem | A010011780-500mg |
2-Bromo-5-methyl-3-nitroaniline |
102169-98-2 | 97% | 500mg |
$790.55 | 2023-09-04 | |
| Alichem | A010011780-1g |
2-Bromo-5-methyl-3-nitroaniline |
102169-98-2 | 97% | 1g |
$1445.30 | 2023-09-04 | |
| eNovation Chemicals LLC | Y1002277-5g |
2-bromo-5-methyl-3-nitroaniline |
102169-98-2 | 95% | 5g |
$800 | 2025-02-25 | |
| eNovation Chemicals LLC | Y1002277-5g |
2-bromo-5-methyl-3-nitroaniline |
102169-98-2 | 95% | 5g |
$800 | 2024-07-24 | |
| eNovation Chemicals LLC | Y1002277-5g |
2-bromo-5-methyl-3-nitroaniline |
102169-98-2 | 95% | 5g |
$800 | 2025-02-28 |
2-Bromo-5-methyl-3-nitroaniline Related Literature
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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